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Compound of Interest

Compound Name: Benzhydrylsulfanylbenzene

Cat. No.: B15481117 Get Quote

Introduction

This technical guide addresses the discovery, history, and properties of the chemical entity

"Benzhydrylsulfanylbenzene." Initial research indicates that this specific nomenclature is not

commonly used in scientific literature. However, the name structurally implies diphenylmethyl

phenyl sulfide. This guide will therefore focus on diphenylmethyl phenyl sulfide and the closely

related, well-documented compound, diphenyl sulfide. The information is intended for

researchers, scientists, and professionals in drug development, providing a comprehensive

overview of the available chemical and biological data.

Compound Identity and Nomenclature
The compound "Benzhydrylsulfanylbenzene" logically translates to a molecule where a

benzhydryl group (diphenylmethyl) is attached to a sulfur atom, which is subsequently bonded

to a benzene ring. This structure is more formally known as diphenylmethyl phenyl sulfide.

While literature specifically on diphenylmethyl phenyl sulfide is sparse, extensive data exists for

the structurally similar diphenyl sulfide, where two phenyl groups are directly attached to a

sulfur atom. This guide will leverage data on diphenyl sulfide to provide insights into the

potential properties and synthesis of its benzhydryl analogue, alongside the direct information

available.

Physicochemical Properties
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The properties of diphenyl sulfide are well-documented and provide a useful reference point.

Property Value Reference

Molecular Formula C₁₂H₁₀S [1]

Molar Mass 186.27 g/mol [1]

Appearance Colorless liquid [2]

Odor Unpleasant [2]

Melting Point -25.9 °C [2]

Boiling Point 296 °C [2]

Density 1.113 g/cm³ (at 20 °C) [2]

Solubility in water Insoluble [2]

Solubility in other solvents
Soluble in diethyl ether,

benzene, carbon disulfide
[2]

Refractive Index (n_D^20) 1.6327 [2]

Synthesis and Experimental Protocols
While a specific protocol for diphenylmethyl phenyl sulfide is not readily available, the synthesis

of diphenyl sulfide is well-established and provides a foundational methodology. A common

method is the Friedel-Crafts reaction between benzene and sulfur dichloride or thionyl chloride,

catalyzed by aluminum chloride.

Experimental Protocol: Synthesis of Diphenyl Sulfide

A representative procedure for the synthesis of diphenyl sulfide is the reaction of benzene with

sulfur chloride in the presence of aluminum chloride.[3]

Reactants: Benzene, Sulfur Monochloride (S₂Cl₂), Anhydrous Aluminum Chloride (AlCl₃)

Procedure:
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A solution of sulfur monochloride is added dropwise to a stirred mixture of benzene and

anhydrous aluminum chloride, while maintaining a low temperature (around 10°C). The

reaction evolves hydrogen chloride gas.[3]

After the addition is complete, the reaction mixture is stirred at room temperature for a

couple of hours and then gently heated (around 30°C) until the evolution of HCl gas

ceases.[3]

The reaction mixture is then hydrolyzed by pouring it onto cracked ice.[3]

The organic layer is separated, and the benzene is removed by distillation.[3]

The resulting crude diphenyl sulfide is purified by vacuum distillation.[3]

Diagram of Synthesis Workflow
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Caption: Workflow for the synthesis of diphenyl sulfide.

Biological Activity
Specific biological activity for "Benzhydrylsulfanylbenzene" (diphenylmethyl phenyl sulfide) is

not reported in the reviewed literature. However, studies on the broader class of diphenyl

sulfides and related organosulfur compounds indicate potential bioactivity.
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Anticancer Potential: Certain substituted diphenyl sulfides have been shown to exhibit

cytotoxic effects on tumor cells. For instance, bis(2-bromo-4,5-dimethoxyphenyl)sulfide has

been demonstrated to block cells in the G2/M phase of the cell cycle, suggesting a disruption

of the mitotic apparatus.[4]

Antioxidant and Other Activities of Related Compounds: The related compound diphenyl

diselenide has been studied for its antioxidant properties and neuroprotective effects.[5]

While selenium and sulfur compounds can have different biological profiles, this suggests

that the core diphenyl scaffold can be a carrier for various biological functions.

Logical Relationship Diagram

The following diagram illustrates the relationship between the initial query and the available

scientific information.

User Query:
Benzhydrylsulfanylbenzene

Structural Interpretation:
Diphenylmethyl Phenyl Sulfide

is interpreted as

Related, Well-Studied Compound:
Diphenyl Sulfide

is structurally similar to

Biological Activity Data
(for Diphenyl Sulfides)

informs potential

Physicochemical & Synthesis Data
(for Diphenyl Sulfide)

has extensive

Click to download full resolution via product page

Caption: Relationship between the user query and the provided data.
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Conclusion
While "Benzhydrylsulfanylbenzene" is not a standard chemical name, it most likely refers to

diphenylmethyl phenyl sulfide. Due to the limited specific data on this compound, this guide has

provided a comprehensive overview of the closely related and well-characterized diphenyl

sulfide. The synthesis, physicochemical properties, and potential biological activities discussed

herein provide a solid foundation for researchers interested in this class of organosulfur

compounds. Further research is warranted to synthesize and characterize diphenylmethyl

phenyl sulfide and to explore its specific biological profile, which may hold promise in areas

such as oncology, based on the activity of its structural congeners.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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